Cas no 648859-93-2 (Methyl 5-[(chloroacetyl)amino]-2-furoate)

• Product Name: Methyl 5-[(chloroacetyl)amino]-2-furoate
• CAS No: 648859-93-2
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 1682859
• PubChem ID: 2777680
• Update Time: 2025-04-21

Methyl 5-[(chloroacetyl)amino]-2-furoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-[(chloroacetyl)amino]-2-furoate
• METHYL 5-[(2-CHLOROACETYL)AMINO]-2-FUROATE
• Methyl 5-[(chloroacetyl)amino]-2-furoate, Methyl 5-[(chloroacetyl)amino]furan-2-carboxylate
• MFCD01313747
• methyl 5-(2-chloroacetamido)-2-furoate
• 648859-93-2
• methyl 5-[(2-chloroacetyl)amino]furan-2-carboxylate

• Inchi： 1S/C8H8ClNO4/c1-13-8(12)5-2-3-7(14-5)10-6(11)4-9/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： AAPYPGRKMBAEOA-UHFFFAOYSA-N
• SMILES： ClCC(NC1=CC=C(C(=O)OC)O1)=O

Computed Properties

• Exact Mass: 217.0141854g/mol
• Monoisotopic Mass: 217.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų